Cas no 921996-72-7 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide
• CAS No: 921996-72-7
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6237147
• PubChem ID: 16826928
• Update Time: 2025-07-14

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide
• AKOS024635477
• 921996-72-7
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide
• F2276-0207

• Inchi： 1S/C20H22N2O4/c1-3-22-9-10-25-18-8-7-15(12-17(18)20(22)24)21-19(23)13-26-16-6-4-5-14(2)11-16/h4-8,11-12H,3,9-10,13H2,1-2H3,(H,21,23)
• InChI Key： HEBZIXGAWQCRHP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N(CC)CC1)=O)NC(COC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide

Introduction to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide and Its Significance in Modern Chemical Biology

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide, with the CAS number 921996-72-7, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The benzoxazepine core and the acetylamide functional group contribute to its unique pharmacological profile, making it a subject of extensive investigation in academic and industrial settings.

The structural composition of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide is pivotal in understanding its biological activity. The benzoxazepine scaffold is known for its presence in various bioactive molecules, often exhibiting properties that are conducive to interaction with biological targets. Specifically, the 4-ethyl-5-oxo moiety within the benzoxazepine ring system imparts a distinct electronic and steric environment that can modulate binding affinity and selectivity. This feature is particularly relevant in the context of drug design, where precise control over molecular interactions is essential for achieving desired pharmacological effects.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzoxazepine derivatives. These compounds have shown promise in various preclinical studies, particularly in the realms of central nervous system (CNS) disorders and inflammatory conditions. The acetylamide group in N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide adds another layer of complexity to its pharmacological profile. Acetylamides are well-documented for their role as bioactive entities, often serving as intermediates in the synthesis of drugs targeting neurological and immunological pathways.

The phenoxy substituent at the 2-position of the acetylamide moiety further enhances the compound's potential as a pharmacophore. The presence of this aromatic group can influence both the solubility and metabolic stability of the molecule, which are critical factors in drug development. Moreover, the 3-methyl group on the phenyl ring introduces additional steric hindrance and electronic modulation, which can fine-tune interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. These tools have been instrumental in predicting the binding affinities and selectivities of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-(3-methylphenoxy)acetamide towards various biological targets. Such predictions are crucial for rational drug design and can significantly reduce the time and cost associated with experimental screening. By leveraging these computational methods, researchers can identify key structural features that contribute to biological activity and optimize them for improved efficacy.

The synthesis of N-(4-e)thyl-5-o)x)o)t)h)e)r)h)d)r)h)t)r
-1,
4
-benz
oxaz
epin
-7
-yl)
)
-2-(3-meth
ylphenoxy)
)acet
amide (CAS no: 921996
-72
-7)
involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the construction of the benzoxazepine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the ethyl group at position 4 and the oxo group at position 5. The acetylamide moiety is then incorporated by reacting a suitable carboxylic acid derivative with an amine under controlled conditions.

The introduction of the phenoxy group at position 2 is achieved through nucleophilic aromatic substitution or other coupling reactions depending on the synthetic route employed. The choice of reagents and catalysts is critical in ensuring high yield and purity throughout these reactions. Advanced synthetic techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

Evaluation of N-(4-e)thyl-5-o)x
)